![molecular formula C14H16N4O4 B4393609 1,4-dimethyl-6-nitro-7-(1-pyrrolidinyl)-1,4-dihydro-2,3-quinoxalinedione](/img/structure/B4393609.png)
1,4-dimethyl-6-nitro-7-(1-pyrrolidinyl)-1,4-dihydro-2,3-quinoxalinedione
Overview
Description
1,4-dimethyl-6-nitro-7-(1-pyrrolidinyl)-1,4-dihydro-2,3-quinoxalinedione, commonly known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It was first synthesized in the early 1990s and has since become an important tool in the field of neuroscience research.
Mechanism of Action
CNQX is a competitive antagonist of the AMPA subtype of ionotropic glutamate receptors. It binds to the receptor and blocks the binding of glutamate, thereby preventing the activation of the receptor and the subsequent influx of calcium ions. This inhibition of calcium influx leads to a reduction in synaptic transmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects
CNQX has been shown to have a number of biochemical and physiological effects. It has been shown to reduce synaptic transmission and to decrease the excitability of neurons. CNQX has also been shown to have neuroprotective effects in animal models of stroke and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of CNQX is its high potency and selectivity for the AMPA subtype of ionotropic glutamate receptors. This makes it a useful tool for studying the function of these receptors in isolation. However, one limitation of CNQX is that it does not block all subtypes of ionotropic glutamate receptors, and therefore it may not fully represent the effects of glutamate receptor dysfunction in vivo.
Future Directions
There are several future directions for research on CNQX. One area of interest is the development of more selective antagonists for specific subtypes of ionotropic glutamate receptors. Another area of interest is the use of CNQX in combination with other drugs to investigate the effects of glutamate receptor dysfunction in various neurological disorders. Additionally, the development of new animal models of neurological disorders may provide new insights into the role of glutamate receptors in these diseases.
Scientific Research Applications
CNQX has been widely used in neuroscience research to study the function of ionotropic glutamate receptors, particularly the AMPA subtype. It has been used to investigate the role of these receptors in synaptic plasticity, learning, and memory. CNQX has also been used to study the effects of glutamate receptor dysfunction in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.
properties
IUPAC Name |
1,4-dimethyl-6-nitro-7-pyrrolidin-1-ylquinoxaline-2,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4/c1-15-9-7-11(17-5-3-4-6-17)12(18(21)22)8-10(9)16(2)14(20)13(15)19/h7-8H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWXXRCILTULBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC(=C(C=C2N(C(=O)C1=O)C)[N+](=O)[O-])N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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